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Compound of Interest

Compound Name: aculene D

Cat. No.: B15143034 Get Quote

The following provides detailed guidance for the proper disposal of Aculene D, a

sesquiterpenoid fungal metabolite.[1] This information is intended for researchers, scientists,

and drug development professionals to ensure safe handling and minimal environmental

impact. Given that Aculene D is toxic to aquatic life, it is imperative to adhere to strict disposal

protocols.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are wearing appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat.[2] All handling of Aculene D should occur in a well-ventilated area, preferably within a

chemical fume hood.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of Aculene D.
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Property Value

Molecular Formula C₁₄H₂₀O₂

Molecular Weight 220.31 g/mol

IUPAC Name
(3aR,8S,8aR)-3-ethyl-8-hydroxy-6,8a-dimethyl-

3a,4,7,8-tetrahydroazulen-1-one

Appearance Not specified

Melting Point/Freezing Point
98 - 100 °C (208 - 212 °F) (for a related

compound)

Boiling Point 242 °C (468 °F) (for a related compound)

Partition Coefficient (log Pow) 3.38 (Bioaccumulation is not expected)

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Is the waste contaminated? Any materials that have come into contact with Aculene D, such

as gloves, absorbent pads, and empty containers, must be treated as hazardous waste.

Segregate the waste: Do not mix Aculene D waste with other chemical waste streams

unless explicitly permitted by your institution's hazardous waste management plan.

Incompatible wastes must be kept separate.[3]

2. Waste Collection and Storage:

Use a designated container: Collect all Aculene D waste in a clearly labeled, leak-proof

container. The container must be compatible with the chemical properties of Aculene D.

Labeling: The waste container must be labeled with "Hazardous Waste" and the specific

name "Aculene D". Include the date when the first piece of waste was added to the

container.

Storage: Store the waste container in a designated satellite accumulation area. This area

should be secure, well-ventilated, and away from ignition sources and incompatible
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materials.[4]

3. Disposal of Empty Containers:

"RCRA Empty" criteria: A container that held a hazardous chemical is considered "RCRA

empty" if all possible contents have been removed and no more than one inch of residue

remains at the bottom.

Rinsing: Triple-rinse the empty container with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste.

Disposal: Once properly rinsed, the container may be disposed of as non-hazardous waste,

recycled, or returned to the supplier, depending on institutional and local regulations.[3]

Landfilling of uncrushed empty drums is often not an option.[3]

4. Arranging for Final Disposal:

Contact your Environmental Health and Safety (EHS) office: Your institution's EHS

department is responsible for the final collection and disposal of hazardous waste. Follow

their specific procedures for requesting a waste pickup.

Documentation: Complete all necessary waste disposal forms as required by your EHS

office.

Transportation: The hazardous waste must be shipped off-site to a permitted treatment,

storage, and disposal facility (TSDF) within the timeframes mandated by regulations (e.g.,

90, 180, or 270 days depending on generator status).[3]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Aculene D.
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Caption: Workflow for the safe disposal of Aculene D waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and hazardous waste management protocols, as well as the Safety Data Sheet

(SDS) for the specific product you are using. Local, state, and federal regulations for hazardous

waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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